Zinc bis(histidinate)
Zinc bis(histidinate)
Brand Name:
Vulcanchem
CAS No.:
144071-79-4
VCID:
VC21133234
InChI:
InChI=1S/2C6H9N3O2.Zn/c2*7-5(6(10)11)1-4-2-8-3-9-4;/h2*2-3,5H,1,7H2,(H,8,9)(H,10,11);/q;;+2/p-2/t2*5-;/m00./s1
SMILES:
C1=C(NC=N1)CC(C(=O)[O-])N.C1=C(NC=N1)CC(C(=O)[O-])N.[Zn+2]
Molecular Formula:
C12H16N6O4Zn
Molecular Weight:
373.7 g/mol
Zinc bis(histidinate)
CAS No.: 144071-79-4
Cat. No.: VC21133234
Molecular Formula: C12H16N6O4Zn
Molecular Weight: 373.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 144071-79-4 |
|---|---|
| Molecular Formula | C12H16N6O4Zn |
| Molecular Weight | 373.7 g/mol |
| IUPAC Name | zinc;(2S)-2-amino-3-(1H-imidazol-5-yl)propanoate |
| Standard InChI | InChI=1S/2C6H9N3O2.Zn/c2*7-5(6(10)11)1-4-2-8-3-9-4;/h2*2-3,5H,1,7H2,(H,8,9)(H,10,11);/q;;+2/p-2/t2*5-;/m00./s1 |
| Standard InChI Key | BRKFIPNBXFDCDM-MDTVQASCSA-L |
| Isomeric SMILES | C1=C(NC=N1)C[C@@H](C(=O)[O-])N.C1=C(NC=N1)C[C@@H](C(=O)[O-])N.[Zn+2] |
| SMILES | C1=C(NC=N1)CC(C(=O)[O-])N.C1=C(NC=N1)CC(C(=O)[O-])N.[Zn+2] |
| Canonical SMILES | C1=C(NC=N1)CC(C(=O)[O-])N.C1=C(NC=N1)CC(C(=O)[O-])N.[Zn+2] |
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